Cas no 941845-92-7 (2-(4-fluorophenyl)-1-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-ylethan-1-one)

• Product Name: 2-(4-fluorophenyl)-1-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-ylethan-1-one
• CAS No: 941845-92-7
• MF: C₂₀H₂₁FN₂O₄S
• MW: 404.455147504807
• CID: 5429424
• Update Time: 2025-06-07

2-(4-fluorophenyl)-1-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-1-(5-morpholin-4-ylsulfonyl-2,3-dihydroindol-1-yl)ethanone
• 2-(4-fluorophenyl)-1-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-ylethan-1-one

• Inchi： 1S/C20H21FN2O4S/c21-17-3-1-15(2-4-17)20(24)14-22-8-7-16-13-18(5-6-19(16)22)28(25,26)23-9-11-27-12-10-23/h1-6,13H,7-12,14H2
• InChI Key： IJBSZQPLDYVGIY-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=C(S(N3CCOCC3)(=O)=O)C=C2)CC1)C(=O)C1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)-1-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-ylethan-1-one

Introduction to 2-(4-Fluorophenyl)-1-(5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-yl)ethan-1-one (CAS No. 941845-92-7)

2-(4-Fluorophenyl)-1-(5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-yl)ethan-1-one (CAS No. 941845-92-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and morpholine, featuring a sulfonyl group and a fluorinated phenyl ring. The unique structural features of this compound make it a valuable candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The chemical structure of 2-(4-fluorophenyl)-1-(5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-yl)ethan-1-one is characterized by its indole core, which is a common scaffold in many biologically active molecules. The presence of the fluorine atom on the phenyl ring enhances the compound's lipophilicity and metabolic stability, while the morpholine sulfonyl group imparts polarity and hydrogen bonding capabilities. These properties collectively contribute to the compound's favorable pharmacokinetic profile and potential therapeutic efficacy.

Recent studies have highlighted the potential of 2-(4-fluorophenyl)-1-(5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-yl)ethan-1-one as a potent inhibitor of specific protein kinases involved in cell signaling pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits selective inhibition of Aurora kinases, which are key regulators of mitosis and are often dysregulated in various types of cancer. The ability to target these kinases with high specificity and potency makes 2-(4-fluorophenyl)-1-(5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-yl)ethan-1-one a promising lead for the development of novel anticancer agents.

In addition to its anticancer properties, 2-(4-fluorophenyl)-1-(5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-yl)ethan-1-one has also shown potential in the treatment of neurological disorders. Preclinical studies have indicated that this compound can modulate certain neurotransmitter systems and has neuroprotective effects. Specifically, it has been shown to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacological profile of 2-(4-fluorophenyl)-1-(5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-yl)ethan-1-one has been extensively studied using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated high potency against target proteins with minimal cytotoxicity to normal cells. Animal studies have further confirmed its efficacy in reducing tumor growth and improving cognitive function in disease models.

The synthesis of 2-(4-fluorophenyl)-1-(5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-yl)ethan-1-one involves several steps, including the formation of the indole core, introduction of the fluorinated phenyl ring, and attachment of the morpholine sulfonyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-fluorophenyl)-1-(5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-one) in human subjects. Early results from phase I trials have shown promising outcomes with manageable side effects. These findings have paved the way for further clinical investigations to explore its potential as a therapeutic agent for various diseases.

In conclusion, 2-(4-fluorophenyl)-1-(5-(morpholine-4-sulfonyl)-2,3-dihydro-H-indol--one) (CAS No. 941845--7) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it a promising candidate for the development of novel therapeutic agents targeting cancer and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its importance in modern drug discovery efforts.